3-{5-[1-(1H-pyrazol-1-yl)propyl]-1,2,4-oxadiazol-3-yl}pyridazine

• IUPAC Name: 5-(1-pyrazol-1-ylpropyl)-3-pyridazin-3-yl-1,2,4-oxadiazole
• InChI: InChI=1S/C12H12N6O/c1-2-10(18-8-4-7-14-18)12-15-11(17-19-12)9-5-3-6-13-16-9/h3-8,10H,2H2,1H3
• InChI Key: HWWGZLCHKWJXGH-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=NC(=NO1)C2=NN=CC=C2)N3C=CC=N3
• Molecular Formula: C12H12N6O
• Molecular Weight: 256.26 g/mol

Description

Synthesis Analysis

The synthesis of related heterocyclic compounds involves various strategies, including the reaction of pyrazoloylhydroximoyl chloride with different amines and active methylene compounds to afford derivatives including pyrazolo[3,4-d]pyridazines (Zohdi, Osman, & Abdelhamid, 1997). Another approach involves the oxidative coupling of oxadiazole oxides with nitric and trifluoroacetic acids to synthesize oxadiazolo[3,4-d]pyridazine trioxides (Ogurtsov et al., 2018).

Molecular Structure Analysis

The structural characterization of these compounds often utilizes single-crystal X-ray diffraction analysis. For instance, the study of oxadiazolo[3,4-d]pyridazine trioxides revealed planar molecules with unusually long intracyclic N-N bonds and unexpected exo-cyclic bond angles, highlighting the importance of structural analysis in understanding the properties of such compounds (Ogurtsov et al., 2018).

Chemical Reactions and Properties

The reactivity of heterocyclic compounds often involves their ability to undergo various chemical reactions. For example, the formation of pyrazolo[3,4-d]pyridazines can be achieved through reactions of pyrazoloylhydroximoyl chloride, demonstrating the diverse chemical behavior of these compounds (Zohdi et al., 1997).

Physical Properties Analysis

The physical properties of these heterocyclic compounds, such as their crystal density and molecular geometry, can significantly influence their application potential. The high crystal density of oxadiazolo[3,4-d]pyridazine trioxides, for instance, is a key factor in their consideration as high-energy compounds (Ogurtsov et al., 2018).

Chemical Properties Analysis

The chemical properties, including reactivity towards different reagents and potential for forming various derivatives, underline the versatility of heterocyclic compounds. The ability to synthesize diverse derivatives from a single precursor, such as the conversion of pyrazoloylhydroximoyl chloride into pyrazolo[3,4-d]pyridazines and other heterocycles, illustrates the rich chemistry of these compounds (Zohdi et al., 1997).